2,4-Difluoro-1,3,5-trichlorobenzene

• Molecular Formula: C6HCl3F2
• Molecular Weight: 217.4 g/mol
• IUPAC Name: 1,3,5-trichloro-2,4-difluorobenzene
• InChI: InChI=1S/C6HCl3F2/c7-2-1-3(8)6(11)4(9)5(2)10/h1H
• InChI Key: FKAPHOWNHUKXRW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)F)Cl)F)Cl

Description

2,4-Difluoro-1,3,5-trichlorobenzene is a useful research compound. Its molecular formula is C6HCl3F2 and its molecular weight is 217.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

31.1 g of 3,5-dichloro-2,4-difluoroaniline (0.157 mol) was added to 100 ml of a solution of concentrated hydrochloric acid and water (1:1) at 70° C. The resulting mixture was stirred to be a slurry and cooled to 0-5° C. To the mixture was added 11.6 g of aqueous solution of sodium nitrite (0.165 mol) over 30 minutes. The resulting solution was added to a solution of CuCl (0.188 mol) and hydrochloric acid (100 ml). The reaction mixture was stirred for 2 hours and kept overnight. Fractions obtained by wet-distillation were extracted with toluene. The extract was washed successively with 10% aqueous solution of NaOH, concentrated sulfuric acid and water, dried over sodium sulfate and evaporated. The residue was recrystallized from toluene to give 27.7 g of 2,4-difluoro-1,3,5-trichlorobenzene (0.127 mol) in 81.1% yield.